Cas no 312307-54-3 (3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-)
312307-54-3 structure
Product Name:3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-
CAS No:312307-54-3
MF:C12H9FN2O
MW:216.211066007614
CID:1446404
Update Time:2024-08-25
3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-
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- Inchi: 1S/C12H9FN2O/c1-7-10(6-14)12(15)16-11(7)8-2-4-9(13)5-3-8/h2-5H,15H2,1H3
- InChI Key: XVEOZQQMYQTCHV-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(F)C=C2)=C(C)C(C#N)=C1N
Computed Properties
- Exact Mass: 216.06997
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 359.7±42.0 °C(Predicted)
- PSA: 62.95
- pka: -1.80±0.10(Predicted)
3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
312307-54-3 (3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-) Related Products
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